![molecular formula C21H16FN3OS B2716760 N-(4-fluorobenzo[d]thiazol-2-yl)-3-methyl-N-(pyridin-2-ylmethyl)benzamide CAS No. 942002-85-9](/img/structure/B2716760.png)
N-(4-fluorobenzo[d]thiazol-2-yl)-3-methyl-N-(pyridin-2-ylmethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-fluorobenzo[d]thiazol-2-yl)-3-methyl-N-(pyridin-2-ylmethyl)benzamide, also known as FLB-457, is a novel dopamine D2/D3 receptor antagonist. It is a small molecule that has been extensively studied for its potential use in treating various neurological disorders.
Scientific Research Applications
Antimicrobial Activity
Compounds synthesized from benzothiazole derivatives have shown significant antimicrobial activity. For instance, substituted N-(benzo[d]thiazol-2-yl)-2-(4-(6-fluorobenzo[d]isoxazol-3-yl)piperidin-1-yl)acetamide derivatives were evaluated for their antimicrobial activity, showing good to moderate activity against selected bacterial and fungal microbial strains (Anuse et al., 2019). This suggests that N-(4-fluorobenzo[d]thiazol-2-yl)-3-methyl-N-(pyridin-2-ylmethyl)benzamide could potentially be explored for its antimicrobial properties.
Anticancer Activity
Novel compounds featuring a benzothiazole moiety have been developed with significant anticancer activity. For example, fluoro substituted benzo[b]pyran derivatives, related in structure to benzothiazoles, have demonstrated anticancer activity against human cancer cell lines, including lung cancer (Hammam et al., 2005). Another study highlighted novel pyridine-thiazole hybrid molecules as potential anticancer agents with high antiproliferative activity against various cancer cell lines (Ivasechko et al., 2022). These findings open up possibilities for researching the anticancer potential of this compound.
Fluorescence and Sensing Applications
Benzothiazole derivatives have been utilized in the development of fluorescent sensors for metal ions, showcasing their utility in chemical sensing and imaging. A study synthesized benzimidazole and benzothiazole conjugated Schiff base as fluorescent sensors for Al3+ and Zn2+ ions, demonstrating their potential in environmental and biological sciences for detecting metal ions with high selectivity and sensitivity (Suman et al., 2019). This indicates the potential of this compound in fluorescence-based applications, possibly as a probe for sensing specific ions or molecules.
properties
IUPAC Name |
N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-2-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16FN3OS/c1-14-6-4-7-15(12-14)20(26)25(13-16-8-2-3-11-23-16)21-24-19-17(22)9-5-10-18(19)27-21/h2-12H,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQQJYSIXNXKIGH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)N(CC2=CC=CC=N2)C3=NC4=C(C=CC=C4S3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16FN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.